Cas no 651043-93-5 (1H-Pyrrole-2,5-dione, 1-[2-(1-cyclohexen-1-yl)ethyl]-3,4-dimethyl-)

1H-Pyrrole-2,5-dione, 1-[2-(1-cyclohexen-1-yl)ethyl]-3,4-dimethyl- structure
651043-93-5 structure
Product Name:1H-Pyrrole-2,5-dione, 1-[2-(1-cyclohexen-1-yl)ethyl]-3,4-dimethyl-
CAS No:651043-93-5
MF:C14H19NO2
MW:233.30616402626
CID:407300
PubChem ID:71377143
Update Time:2025-04-19

1H-Pyrrole-2,5-dione, 1-[2-(1-cyclohexen-1-yl)ethyl]-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dione, 1-[2-(1-cyclohexen-1-yl)ethyl]-3,4-dimethyl-
    • 1-[2-(cyclohexen-1-yl)ethyl]-3,4-dimethylpyrrole-2,5-dione
    • DTXSID40799800
    • 1-[2-(Cyclohex-1-en-1-yl)ethyl]-3,4-dimethyl-1H-pyrrole-2,5-dione
    • 651043-93-5
    • Inchi: 1S/C14H19NO2/c1-10-11(2)14(17)15(13(10)16)9-8-12-6-4-3-5-7-12/h6H,3-5,7-9H2,1-2H3
    • InChI Key: UIJFIJXUWDWRJX-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=C(C)C(N1CCC1=CCCCC1)=O

Computed Properties

  • Exact Mass: 233.14167
  • Monoisotopic Mass: 233.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 394
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • PSA: 37.38
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